Cas no 1156171-18-4 ((Cyclopropylmethyl)(1-methoxypropan-2-yl)amine)

• Product Name: (Cyclopropylmethyl)(1-methoxypropan-2-yl)amine
• CAS No: 1156171-18-4
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5073437
• Update Time: 2025-11-01

(Cyclopropylmethyl)(1-methoxypropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (cyclopropylmethyl)(1-methoxypropan-2-yl)amine
• N-(cyclopropylmethyl)-1-methoxypropan-2-amine
• (Cyclopropylmethyl)(1-methoxypropan-2-yl)amine

• Inchi： 1S/C8H17NO/c1-7(6-10-2)9-5-8-3-4-8/h7-9H,3-6H2,1-2H3
• InChI Key： WNEHTQSTQRFCLC-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 91.3
• XLogP3: 0.8
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (Cyclopropylmethyl)(1-methoxypropan-2-yl)amine

Comprehensive Overview of (Cyclopropylmethyl)(1-methoxypropan-2-yl)amine (CAS No. 1156171-18-4)

(Cyclopropylmethyl)(1-methoxypropan-2-yl)amine, with the CAS number 1156171-18-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This amine derivative features a unique structural combination of a cyclopropylmethyl group and a 1-methoxypropan-2-yl moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for amine derivatives, cyclopropyl compounds, and methoxypropan-2-yl applications, reflecting its relevance in modern chemical innovation.

The compound's molecular structure, characterized by its cyclopropylmethyl and methoxypropan-2-yl functional groups, enables diverse reactivity patterns. This property is particularly valuable in the design of bioactive molecules and drug candidates, aligning with current trends in precision medicine and green chemistry. As sustainability becomes a focal point in chemical synthesis, 1156171-18-4 is often explored for its potential in catalytic processes and low-waste methodologies, addressing the growing demand for eco-friendly synthesis routes.

In the context of pharmaceutical applications, (Cyclopropylmethyl)(1-methoxypropan-2-yl)amine serves as a key building block for small-molecule therapeutics. Its structural motifs are frequently incorporated into CNS-targeting drugs and enzyme inhibitors, topics frequently queried in academic and industrial databases. The compound's lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing drug bioavailability, a critical factor in medicinal chemistry workflows.

From a synthetic chemistry perspective, the CAS 1156171-18-4 compound exemplifies the strategic use of steric hindrance and electronic effects in molecular design. Its cyclopropyl ring introduces strain, while the methoxypropan-2-yl side chain enhances solubility—a balance frequently sought in high-throughput screening libraries. These attributes resonate with trending searches on fragment-based drug discovery and scaffold hopping techniques.

The compound's utility extends to material science, where its amine functionality facilitates polymer modification and surface functionalization. With increasing interest in smart materials and responsive coatings, (Cyclopropylmethyl)(1-methoxypropan-2-yl)amine is investigated for its role in creating tailored interfaces—a subject frequently explored in nanotechnology forums.

Analytical characterization of 1156171-18-4 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, reflecting broader industry demands for structural elucidation tools. The compound's spectral fingerprints are well-documented, supporting its identification in complex reaction mixtures—a common challenge discussed in process chemistry circles.

Regulatory considerations for (Cyclopropylmethyl)(1-methoxypropan-2-yl)amine emphasize its classification as a research chemical, with handling protocols aligned with laboratory safety standards. While not classified as hazardous under major chemical inventories, proper storage conditions and handling procedures remain essential—topics frequently searched by EHS professionals.

Future research directions for this compound may explore its chiral applications, given the propan-2-yl group's stereocenter potential. As asymmetric synthesis gains prominence in API manufacturing, CAS 1156171-18-4 could contribute to developing enantioselective catalysts—an area with rising Google Scholar citations.

Commercial availability of (Cyclopropylmethyl)(1-methoxypropan-2-yl)amine through specialty chemical suppliers meets demand from contract research organizations and academic labs. Procurement inquiries often focus on bulk synthesis options and custom purity specifications—key decision factors for process scale-up projects.

In summary, 1156171-18-4 represents a chemically intriguing and commercially relevant amine derivative. Its dual functionality bridges multiple disciplines, from medicinal chemistry to advanced materials, positioning it as a compound of continuing interest in both industrial applications and fundamental research.